Cas no 1949816-67-4 (N-(Azetidin-3-yl)pyridazin-3-amine dihydrochloride)

• Product Name: N-(Azetidin-3-yl)pyridazin-3-amine dihydrochloride
• CAS No: 1949816-67-4
• MF: C₇H₁₂Cl₂N₄
• MW: 223.10297870636
• CID: 5049227
• Update Time: 2025-06-08

N-(Azetidin-3-yl)pyridazin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(azetidin-3-yl)pyridazin-3-amine dihydrochloride
• N-(azetidin-3-yl)pyridazin-3-amine;dihydrochloride
• N-(Azetidin-3-yl)pyridazin-3-amine dihydrochloride

• Inchi： 1S/C7H10N4.2ClH/c1-2-7(11-9-3-1)10-6-4-8-5-6;;/h1-3,6,8H,4-5H2,(H,10,11);2*1H
• InChI Key： PXZVYBGQHZVNAA-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC(C1)NC1=CC=CN=N1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 124
• Topological Polar Surface Area: 49.8

Additional information on N-(Azetidin-3-yl)pyridazin-3-amine dihydrochloride

N-(Azetidin-3-yl)pyridazin-3-amine dihydrochloride: A Promising Compound in Medicinal Chemistry

N-(Azetidin-3-yl)pyridazin-3-amine dihydrochloride (CAS No. 1949816-67-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as 3-(Azetidin-3-ylamino)pyridazine dihydrochloride, belongs to the class of pyridazines and azetidines, which are known for their diverse biological activities and pharmacological properties.

The chemical structure of N-(Azetidin-3-yl)pyridazin-3-amine dihydrochloride consists of a pyridazine ring linked to an azetidine moiety through an amine group, with the entire molecule being in the form of a dihydrochloride salt. This unique combination of functional groups provides a robust platform for exploring its potential in various therapeutic areas, including neurology, oncology, and inflammation.

Recent studies have highlighted the potential of N-(Azetidin-3-yl)pyridazin-3-amine dihydrochloride as a potent modulator of several key biological targets. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant activity against specific receptors and enzymes involved in neurological disorders. The compound's ability to cross the blood-brain barrier makes it particularly promising for treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, N-(Azetidin-3-yl)pyridazin-3-amine dihydrochloride has also shown promise in oncology. Preclinical studies have demonstrated its potential as an inhibitor of certain cancer-related signaling pathways, particularly those involved in cell proliferation and apoptosis. This makes it a valuable candidate for further investigation in the development of novel anticancer therapies.

The pharmacokinetic properties of N-(Azetidin-3-yl)pyridazin-3-amine dihydrochloride have been extensively studied to ensure its suitability for clinical use. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness and safety in therapeutic applications. Its stability under various conditions and its ability to maintain bioavailability are key factors that contribute to its potential as a drug candidate.

The synthesis of N-(Azetidin-3-yl)pyridazin-3-amine dihydrochloride involves several well-defined chemical reactions, making it accessible for large-scale production. The process typically starts with the formation of the azetidine ring followed by its coupling with the pyridazine moiety. The final step involves the conversion to the dihydrochloride salt form, which enhances its solubility and stability.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(Azetidin-3-yl)pyridazin-3-amine dihydrochloride in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, N-(Azetidin-3-yl)pyridazin-3-amine dihydrochloride (CAS No. 1949816-67-4) represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. Its potential applications in treating neurological disorders and cancer make it an exciting area of research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a crucial role in the future landscape of pharmaceutical innovation.